2-(Hexylthio)-6-methylpyrimidine-4-carbaldehyde

• Molecular Formula: C12H18N2OS
• Molecular Weight: 238.35 g/mol
• IUPAC Name: 2-hexylsulfanyl-6-methylpyrimidine-4-carbaldehyde
• InChI: InChI=1S/C12H18N2OS/c1-3-4-5-6-7-16-12-13-10(2)8-11(9-15)14-12/h8-9H,3-7H2,1-2H3
• InChI Key: AOGPKEWPZDNNMN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCSC1=NC(=CC(=N1)C=O)C

Description

2-(Hexylthio)-6-methylpyrimidine-4-carbaldehyde is a useful research compound. Its molecular formula is C12H18N2OS and its molecular weight is 238.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Diethoxymethyl-2-hexylsulfanyl-6-methyl-pyrimidine(19 g, 60.8 mmol) was dissolved in THF (100 mL) and 4 N aqueous H2SO4 (100 mL) and heated at 50° C. for 33 h. Poured in cold 10% Na2CO3 solution (400 mL) and extracted with ethyl acetate and a sat. solution of NaCl. The crude oil was purified by silica gel chromatography with a heptane/DCM gradient of 100:0 to 67:33. One obtained 10.7 g (74%) of a yellow oil.